Cas no 942189-96-0 (1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate)
942189-96-0 structure
Product Name:1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
CAS No:942189-96-0
MF:C11H18FNO4
MW:247.263327121735
MDL:MFCD15071796
CID:3161801
PubChem ID:59511346
Update Time:2025-04-21
1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-O-tert-butyl 3-O-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
- 1-TERT-BUTYL 3-METHYL 3-FLUOROPYRROLIDINE-1,3-DICARBOXYLATE
- Methyl 1-Boc-3-fluoropyrrolidine-3-carboxylate
- WJXDMHSZPKIZKP-UHFFFAOYSA-N
- PB15188
- 1,3-PYRROLIDINEDICARBOXYLIC ACID, 3-FLUORO-, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
- 3-Methyl 1-boc-3-fluoropyrrolidine-3-carboxylate
- 1-O-tert-butyl 3-O-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylat
- CS-0052369
- AS-42221
- Methyl 1-N-Boc-3-Fluoropyrrolidine-3-Carboxylate
- SY233724
- AKOS025396265
- 3-Fluoro-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
- MFCD27986980
- SCHEMBL2325402
- 942189-96-0
- 1-(Tert-butyl) 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
- DB-132149
- SY099914
- Methyl (R)-N-Boc-3-fluoropyrrolidine-3-carboxylate
- MFCD15071796
- DTXSID40732217
- 1-TERT-BUTYL3-METHYL3-FLUOROPYRROLIDINE-1,3-DICARBOXYLATE
- SY233838
- MFCD27986981
- 1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
-
- MDL: MFCD15071796
- Inchi: 1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7H2,1-4H3
- InChI Key: WJXDMHSZPKIZKP-UHFFFAOYSA-N
- SMILES: FC1(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 247.12198622g/mol
- Monoisotopic Mass: 247.12198622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 1.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 283.2±40.0 °C at 760 mmHg
- Flash Point: 125.1±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40938-1g |
1-O-tert-butyl 3-O-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 97% | 1g |
2608.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40938-5g |
1-O-tert-butyl 3-O-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 97% | 5g |
7837.00 | 2021-06-01 | |
| Alichem | A109005671-250mg |
1-tert-Butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 95% | 250mg |
$160.23 | 2023-08-31 | |
| Alichem | A109005671-1g |
1-tert-Butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 95% | 1g |
$378.75 | 2023-08-31 | |
| Alichem | A109005671-5g |
1-tert-Butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 95% | 5g |
$1102.50 | 2023-08-31 | |
| TRC | T135848-10mg |
1-tert-Butyl 3-Methyl 3-Fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T135848-50mg |
1-tert-Butyl 3-Methyl 3-Fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T135848-100mg |
1-tert-Butyl 3-Methyl 3-Fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T902573-1g |
1-(tert-butyl) 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 96% | 1g |
¥2,200.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T902573-5g |
1-(tert-butyl) 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate |
942189-96-0 | 96% | 5g |
¥7,500.00 | 2022-09-28 |
1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
942189-96-0 (1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate) Related Products
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- 1363382-13-1(1-tert-butyl 3-ethyl 3-fluoropyrrolidine-1,3-dicarboxylate)
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